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Introduction
Diisononyl phthalate (DINP) is a high-molecular-weight phthalate ester that is predominantly

used as a plasticizer in a wide variety of applications, most notably in polyvinyl chloride (PVC)

products.[1] Unlike a single chemical entity, commercial DINP is a complex mixture of

branched-chain C9 alkyl esters of 1,2-benzenedicarboxylic acid.[2][3] This inherent isomeric

complexity, along with its formulation in various mixtures, significantly influences its

physicochemical properties, which are critical for its performance, processing, and potential

biological interactions. This technical guide provides an in-depth overview of the core

physicochemical properties of DINP, with a focus on its characteristics as a mixture.

Core Physicochemical Properties of Diisononyl
Phthalate
The physicochemical properties of commercial DINP are well-documented and are crucial for

its application as a plasticizer. These properties are summarized in the tables below. It is

important to note that due to the isomeric nature of DINP, the presented values are typically

ranges or averages.

General and Physical Properties
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Property Value Test Method/Reference

Physical State
Oily, colorless liquid with a

slight ester odor.[2][4]
Visual/Olfactory

Molecular Formula C₂₆H₄₂O₄ [3]

Molecular Weight 418.61 g/mol [5]

Melting Point -48 °C to -43 °C [4][6]

Boiling Point 252 °C at 5 mmHg [7]

Flash Point 213 °C to 236 °C (closed cup) [3][8]

Autoignition Temperature 380 °C [4]

Density and Viscosity
Property Value Test Method/Reference

Density
0.972 - 0.977 g/cm³ at

20°C/20°C
JIS K-6751[5]

Dynamic Viscosity 50 - 180 mPa·s at 20°C ASTM D445[5]

Optical and Other Properties
Property Value Test Method/Reference

Refractive Index 1.485 - 1.488 at 20°C/D [4][9]

Vapor Pressure 5.4 x 10⁻⁷ mmHg at 25°C [4]

Water Solubility
Insoluble (<0.01 g/100 mL at

20°C)
[6]

Solubility in Organic Solvents
Soluble in ethyl alcohol,

acetone, toluene.[5]
-

Octanol-Water Partition

Coefficient (log Kow)
8.8 [4]
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Physicochemical Properties of DINP in Mixtures
While data on the specific physicochemical properties of DINP in various mixtures are limited in

publicly available literature, some general principles and specific examples can be discussed.

Miscibility with other Plasticizers: DINP is miscible and compatible with all of the monomeric

plasticizers commonly used in PVC.[5] This allows for the formulation of plasticizer blends to

achieve specific performance characteristics. For instance, it can be mixed with dioctyl

phthalate (DOP) or other adipates.

Influence on PVC Mixtures: In a study on medical-grade PVC, a mixture of DINP, dioctyl

adipate (DOA), and epoxidized soybean oil (ESO) was found to influence the hardness and

specific gravity of the final product. The efficiency of the plasticizer mixture in reducing the

hardness of PVC was observed.

Due to the lack of extensive quantitative data on DINP mixtures, it is recommended that

researchers and formulators conduct their own characterization of specific blends to determine

the precise physicochemical properties for their intended application.

Experimental Protocols
The determination of the physicochemical properties of DINP and its mixtures relies on

standardized experimental protocols. Below are detailed methodologies for some of the key

experiments.

Determination of Dynamic Viscosity (Based on ASTM
D445)
Objective: To measure the kinematic viscosity of a liquid plasticizer, from which the dynamic

viscosity can be calculated.

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type).

Constant temperature bath, capable of maintaining the desired temperature within ±0.02°C.
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Thermometer with an accuracy of ±0.01°C.

Stopwatch accurate to 0.1 seconds.

Procedure:

Sample Preparation: The DINP sample is brought to the test temperature. For transparent

liquids, ensure the sample is homogenous and free of air bubbles.[8]

Viscometer Charging: The viscometer is charged with the sample in a manner that avoids

the introduction of air bubbles or particulate matter.

Temperature Equilibration: The charged viscometer is placed in the constant temperature

bath and allowed to equilibrate for at least 30 minutes.[8]

Flow Measurement: The sample is drawn up into the timing bulb of the viscometer. The time

taken for the meniscus of the liquid to pass between two calibrated marks is measured with

the stopwatch.

Calculation: The kinematic viscosity (ν) is calculated by multiplying the measured flow time

(t) by the viscometer calibration constant (C): ν = C × t.

Dynamic Viscosity Calculation: The dynamic viscosity (η) is calculated by multiplying the

kinematic viscosity by the density (ρ) of the liquid at the same temperature: η = ν × ρ.

Determination of Specific Gravity (Based on ASTM
D1045)
Objective: To determine the specific gravity of a liquid plasticizer.

Apparatus:

Pycnometer (a specific gravity bottle).

Analytical balance, accurate to 0.1 mg.

Constant temperature bath.
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Thermometer.

Procedure:

Pycnometer Calibration: The clean, dry pycnometer is weighed. It is then filled with distilled

water and placed in the constant temperature bath until it reaches the desired temperature.

The weight of the pycnometer filled with water is recorded.

Sample Measurement: The pycnometer is emptied, dried, and filled with the DINP sample. It

is then brought to the same temperature in the constant temperature bath. The weight of the

pycnometer filled with the sample is recorded.

Calculation: The specific gravity is calculated as the ratio of the weight of the sample to the

weight of an equal volume of water.

Determination of Refractive Index (Based on ASTM
D1045)
Objective: To measure the refractive index of a liquid plasticizer.

Apparatus:

Abbe refractometer with a temperature-controlled prism.

Light source (sodium D line).

Constant temperature water circulator.

Procedure:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive

index.

Sample Application: A few drops of the DINP sample are placed on the prism of the

refractometer.

Temperature Control: The prism is brought to the desired temperature (e.g., 20°C) using the

water circulator.
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Measurement: The refractive index is read directly from the instrument's scale once the

reading has stabilized.

Signaling Pathways and Experimental Workflows
While "signaling pathways" in the traditional biological sense are more relevant to the

toxicology of DINP, we can visualize the metabolic pathway of DINP as a key biological

transformation process. Additionally, a logical workflow for the physicochemical characterization

of a plasticizer mixture can be diagrammed.

DINP Metabolic Pathway

Diisononyl Phthalate (DINP) Monoisononyl Phthalate (MINP)
(Primary Metabolite)

Hydrolysis Oxidative Metabolites
(Secondary Metabolites)

Oxidation

Hydroxy-MINP (OH-MINP)

Oxo-MINP (OXO-MINP)

Carboxy-MINP (CX-MINP)

Urinary Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Diisononyl Phthalate (DINP) in the body.

Experimental Workflow for Physicochemical
Characterization
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Caption: General workflow for the physicochemical characterization of a plasticizer mixture.

Conclusion
The physicochemical properties of diisononyl phthalate are fundamental to its function as a

plasticizer. As a complex mixture of isomers, its properties are best understood as a range of

values determined by standardized methods. While data on the specific properties of DINP in

mixtures with other components are not extensively available, its miscibility with other common

plasticizers allows for versatile formulations. The detailed experimental protocols and workflows

provided in this guide offer a framework for the accurate characterization of DINP and its

mixtures, which is essential for researchers, scientists, and drug development professionals

working with these materials. Further research into the properties of specific DINP-containing

mixtures would be beneficial for a more comprehensive understanding of their behavior in

various applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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